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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108 Get Quote

An In-depth Technical Guide to 1-Chlorooctadecane: Molecular Weight and Formula

This guide provides essential information regarding the molecular weight and chemical formula

of 1-Chlorooctadecane, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Properties
1-Chlorooctadecane, also known as octadecyl chloride, is a chlorinated hydrocarbon. It is a

key intermediate in various chemical syntheses.

Quantitative Molecular Data
The fundamental molecular properties of 1-Chlorooctadecane are summarized in the table

below. This data is critical for stoichiometric calculations in chemical reactions and for the

characterization of the compound.

Property Value Citations

Molecular Formula C₁₈H₃₇Cl [1][2]

Molecular Weight 288.94 g/mol [3][4][5]

Linear Formula CH₃(CH₂)₁₆CH₂Cl [3]
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Logical Relationship of Molecular Properties
The chemical name "1-Chlorooctadecane" directly informs its molecular structure, which in

turn determines its molecular formula and molecular weight. The following diagram illustrates

this logical flow.

Chemical Name
1-Chlorooctadecane

Molecular Formula
C18H37Cl

Molecular Weight
288.94 g/mol

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165108#1-chlorooctadecane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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